1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene

• IUPAC Name: 1,5-bis[3,5-bis(trifluoromethyl)phenoxy]-2,4-bis(trifluoromethyl)benzene
• InChI: InChI=1S/C24H8F18O2/c25-19(26,27)9-1-10(20(28,29)30)4-13(3-9)43-17-8-18(16(24(40,41)42)7-15(17)23(37,38)39)44-14-5-11(21(31,32)33)2-12(6-14)22(34,35)36/h1-8H
• InChI Key: UXMRVLNGDVUDMY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C(F)(F)F)OC2=CC(=C(C=C2C(F)(F)F)C(F)(F)F)OC3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)C(F)(F)F
• Molecular Formula: C24H8F18O2
• Molecular Weight: 670.3 g/mol

Description

1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene, also known as BTFB, is a fluorinated aromatic compound that has been studied for its potential applications in a variety of scientific fields. BTFB is a highly stable compound that is resistant to oxidation and hydrolysis, making it a useful reagent in a variety of chemical reactions. BTFB is also known for its ability to form strong complexes with transition metals and its ability to act as a Lewis acid. As a result, BTFB has found a wide range of applications in the fields of organic chemistry, inorganic chemistry, and materials science.

Scientific Research Applications

1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has been studied for its potential applications in a variety of scientific fields. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has been used as a reagent in organic and inorganic synthesis, as a catalyst in the synthesis of organic molecules, and as a Lewis acid in the synthesis of organic molecules. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has also been studied for its potential applications in materials science, such as its use as a polymerization agent and a cross-linking agent. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has also been studied for its potential applications in the fields of biochemistry and pharmacology, as it has been found to inhibit the activity of certain enzymes and to interact with certain proteins.

Mechanism of Action

1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene is known to interact with certain proteins and enzymes, and is thought to interact with them through a mechanism known as “electronic effects.” In this mechanism, 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene is thought to interact with the proteins and enzymes through electrostatic interactions between the electron-rich aromatic ring of 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene and the electron-deficient active site of the protein or enzyme. This interaction is thought to alter the structure of the protein or enzyme, resulting in the inhibition or activation of the protein or enzyme.
Biochemical and Physiological Effects
1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has been studied for its potential effects on biochemical and physiological processes. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has been found to inhibit the activity of certain enzymes, such as cytochrome P450 and glutathione S-transferase. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has also been found to interact with certain proteins, such as the human growth hormone receptor, and to modulate the activity of certain proteins, such as the human insulin-like growth factor receptor. In addition, 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene has been found to interact with certain receptors, such as the serotonin receptor, and to modulate the activity of certain receptors, such as the glucocorticoid receptor.

Advantages and Limitations for Lab Experiments

The advantages of using 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene in laboratory experiments include its stability, its resistance to oxidation and hydrolysis, and its ability to form strong complexes with transition metals. The limitations of using 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene in laboratory experiments include its low solubility in water, its low reactivity, and its tendency to form strong complexes with transition metals.

Future Directions

The future applications of 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene are numerous. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene could be used in the synthesis of organic molecules, as a catalyst in organic synthesis, and as a Lewis acid in organic synthesis. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene could also be used in materials science, as a polymerization agent or a cross-linking agent. 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene could also be used in biochemistry and pharmacology, as an inhibitor of enzymes and as an interactor with proteins. Finally, 1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene could be used in the development of drugs and drug delivery systems, as it has been found to interact with certain receptors and to modulate the activity of certain proteins.

Synthesis Methods

1,3-Bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene can be synthesized by a variety of methods, including the reaction of trifluoromethylbenzene with 3,5-dichlorophenol, the reaction of trifluoromethylbenzene with 3,5-dibromophenol, and the reaction of trifluoromethylbenzene with 4-bromophenol. In each case, the reaction produces 1,3-bis[3,5-bis(trifluoromethyl)phenoxy]-4,6-bis(trifluoromethyl)benzene as the main product.